Sperm associated antigen 11 isoform A

• bioactivity: Antimicrobial
• sequence: DLLPPRTPPYQVHISHQEARGPSFKICVGFLGPRWARGCSTGN

Description

SPAG11A is a member of the SPAG11 family, a group of androgen-dependent, epididymis-specific proteins critical for sperm maturation and innate immunity in the male reproductive tract . This isoform is encoded by the SPAG11 gene, which undergoes alternative splicing to generate multiple mRNA variants. SPAG11A is characterized by a conserved β-defensin-like domain, a structural motif shared with antimicrobial peptides (AMPs) . It is secreted into the epididymal lumen, where it binds to sperm surfaces, facilitating post-testicular sperm maturation and protecting against microbial pathogens .

Scientific Research Applications

Fertility Studies

SPAG11A has been implicated in various studies related to male fertility:

• Sperm Maturation : Research indicates that SPAG11A plays a vital role in the maturation process of sperm, influencing their motility and overall quality. Knockout studies in mice have shown that the absence of SPAG11A leads to subfertility characterized by reduced sperm counts and impaired acrosome reactions .
• Immunological Infertility : The presence of anti-sperm antibodies (ASA) against SPAG proteins can lead to immunological infertility. Understanding the role of SPAG11A in this context may help develop diagnostic tools for male infertility linked to immune responses .

Antimicrobial Properties

SPAG11A exhibits antimicrobial activity, particularly against pathogenic bacteria such as Escherichia coli. This property suggests potential applications in developing treatments aimed at preventing infections that could impact male reproductive health .

Therapeutic Potential

Given its roles in sperm function and immune interactions, SPAG11A could be a target for therapeutic interventions:

• Male Contraceptive Development : Due to its specific expression in the male reproductive system, SPAG11A could serve as a target for developing male contraceptives that modulate its function without affecting overall health.
• Autoimmune Disorders : Investigating SPAG11A's role in immune responses may provide insights into autoimmune conditions affecting fertility, potentially leading to new treatment strategies for conditions like rheumatoid arthritis where inflammation can impact reproductive health .

Case Studies and Findings

Study	Findings	Implications
Knockout Mice Study	Spag11a knockout mice exhibited lower sperm counts and impaired acrosome reactions	Highlights the importance of SPAG11A in sperm function and fertility
Antimicrobial Activity Assessment	SPAG11A showed significant antibacterial activity against E. coli	Suggests potential use in preventing infections affecting fertility
Immunological Response Analysis	Anti-SPAG antibodies linked to immunological infertility	Could lead to diagnostic tests for infertility caused by immune responses

Comparison with Similar Compounds

Research Findings and Implications

SPAG11A in Varicocele Pathology: Experimental varicocele in rats reduced SPAG11A expression in the epididymis, correlating with impaired sperm motility and increased bacterial load .

Antimicrobial Mechanism :

• SPAG11A disrupts bacterial membranes via electrostatic interactions, a mechanism shared with SPAG11C but absent in SPAG11T .
• N-terminal truncation studies show that residues 1–15 are critical for bacterial targeting, while the C-terminal cysteine array stabilizes the peptide .

Clinical Relevance :

• SPAG11A is a biomarker for epididymal health; its downregulation is linked to male infertility and recurrent genital infections .

Preparation Methods

Gene Identification and Cloning of SPAG11A

• Gene Source and Expression Context : SPAG11A is encoded by a gene expressed exclusively in the principal cells of the mouse caput epididymis in an androgen-dependent manner. The gene encodes a 69 amino acid protein with a predicted molecular mass of approximately 7.9 kDa and an isoelectric point of 9.03.

• Cloning Strategy : The SPAG11A gene is typically cloned using RT-PCR amplification of epididymal RNA followed by insertion into expression vectors. In rodent models, computational analysis and RT-PCR with gene-specific primers are employed to identify and clone novel isoforms, including SPAG11A.

• Vector Construction : Recombinant SPAG11A proteins are often expressed with affinity tags for purification. For example, His-tagged constructs add an N-terminal sequence (e.g., MRGSHHHHHHGS) to facilitate purification via nickel affinity chromatography.

Recombinant Protein Expression and Purification

• Expression Systems : Recombinant SPAG11A is commonly expressed in bacterial systems such as Escherichia coli due to ease of use and cost-effectiveness. Expression vectors harboring the SPAG11A gene are transformed into competent bacterial cells for protein production.

• Protein Purification : Following expression, proteins are purified using affinity chromatography targeting the His-tag. Purification steps include:

  • Cell lysis and solubilization of expressed protein.

  • Binding to nickel-nitrilotriacetic acid (Ni-NTA) agarose columns.

  • Washing to remove non-specifically bound proteins.

  • Elution with imidazole-containing buffers.

  • Dialysis against sodium phosphate buffer (10 mM, pH 7.4) to remove urea and imidazole, ensuring protein refolding and stability.

• Quality Assessment : Purified proteins are analyzed by SDS-PAGE using gradient polyacrylamide gels (10–20%) and stained with Coomassie blue G250 to confirm purity and molecular weight.

Peptide Synthesis of SPAG11A-Derived Sequences

• Peptide Design : Specific peptides corresponding to functional domains of SPAG11A, especially beta defensin regions (amino acids 26–61), are synthesized to study antimicrobial and functional properties. Internal cysteines may be substituted with serines to prevent disulfide bond-mediated aggregation.

• Synthesis Methodology : Peptides are synthesized using fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis chemistry on automated synthesizers (e.g., Rainin Symphony multiple peptide synthesizer).

• Purification and Characterization : Post-synthesis, peptides are purified by high-performance liquid chromatography (HPLC) and characterized for sequence fidelity and purity before use in functional assays.

Isolation from Biological Samples

• Source Tissues : Native SPAG11A protein can be isolated from mouse caput epididymides, cauda, and vas deferens tissues. The tissues are incubated in phosphate-buffered saline (PBS) at 37°C to allow spermatozoa and luminal fluid secretion.

• Separation of Protein Fractions : After incubation, spermatozoa and luminal fluid are separated by centrifugation at 800 × g for 5 minutes. The presence of SPAG11A in these fractions is confirmed by Western blotting and immunocytochemistry.

• Protein Characterization : Western immunoblotting reveals a clear band corresponding to SPAG11A in the caput epididymis, confirming its regional expression. Immunocytochemical analyses further validate SPAG11A as a secretory protein localized primarily in principal cells and detected in epididymal luminal fluid and spermatozoa.

Summary Table of Preparation Methods

Preparation Step	Description	Key Techniques/Materials	Reference
Gene Identification & Cloning	RT-PCR amplification from epididymal RNA; insertion into expression vectors	Gene-specific primers, RT-PCR, cloning vectors
Recombinant Protein Expression	Expression in E. coli with N-terminal His-tag for affinity purification	Bacterial expression systems, His-tag vectors
Protein Purification	Ni-NTA affinity chromatography; dialysis for removal of urea and imidazole	Ni-NTA columns, dialysis against phosphate buffer
Peptide Synthesis	Fmoc solid-phase synthesis of SPAG11A peptides with cysteine substitutions	Automated peptide synthesizer, HPLC purification
Isolation from Tissue	Incubation of epididymal tissues in PBS; centrifugation to separate spermatozoa and luminal fluid	Tissue dissection, centrifugation, Western blot

Research Findings Related to Preparation

• SPAG11A contains a signal peptide in the first 20 amino acids, confirming its secretory nature, which is critical for its role in sperm maturation.

• The beta defensin domain (aa 26–61) is responsible for antimicrobial activity, and peptides derived from this region have been synthesized and tested for bacterial inhibition.

• Recombinant SPAG11A proteins retain functional properties when expressed and purified using the described methods, enabling further study of their role in epididymal immunity and sperm maturation.

Q & A

Basic Research Questions

Q. What are the primary structural and functional characteristics of SPAG11A, and what experimental methods are recommended for its initial characterization?

• Methodological Answer : Begin with bioinformatics tools (e.g., AlphaFold for structural predictions) to identify conserved domains and post-translational modification sites. Validate predictions using techniques like X-ray crystallography or cryo-EM for structural resolution. Functional assays, such as co-immunoprecipitation (co-IP) and Western blotting, can confirm protein-protein interactions and tissue-specific expression patterns . For transcript-level analysis, RT-qPCR with isoform-specific primers is critical to distinguish SPAG11A from other isoforms.

Q. What standardized protocols are recommended for detecting SPAG11A in human semen samples, and how can variability be minimized?

• Methodological Answer : Use antibody-based methods (e.g., ELISA or immunohistochemistry) validated for specificity to SPAG11A. Include positive controls (e.g., recombinant SPAG11A) and negative controls (e.g., knockout cell lines) to reduce cross-reactivity artifacts. Adhere to the SEMQUA guidelines for semen quality studies to standardize sample collection, processing, and analysis .

Q. How can researchers design a robust observational study to investigate SPAG11A’s role in male infertility?

• Methodological Answer : Employ a case-control design with stratified sampling based on semen parameters (e.g., oligospermia vs. normozoospermia). Control for confounders like age, lifestyle factors, and exposure to endocrine disruptors. Use multiplex assays to correlate SPAG11A levels with sperm motility, morphology, and DNA fragmentation indices. Follow STROBE guidelines for transparent reporting .